1,2-dioctanoyl-sn-glycero-3-phosphoinositol
1,2-dioctanoyl-sn-glycero-3-phosphoinositol
1,2-dioctanoyl-sn-glycero-3-phospho-1D-myo-inositol is a 1-phosphatidyl-1D-myo-inositol in which the two phosphatidyl acyl groups are specified as octanoyl. It is a 1-phosphatidyl-1D-myo-inositol and an octanoate ester. It is a conjugate acid of a 1,2-dioctanoyl-sn-glycero-3-phospho-1D-myo-inositol(1-).
Brand Name:
Vulcanchem
CAS No.:
105172-95-0
VCID:
VC0035373
InChI:
InChI=1S/C25H47O13P/c1-3-5-7-9-11-13-18(26)35-15-17(37-19(27)14-12-10-8-6-4-2)16-36-39(33,34)38-25-23(31)21(29)20(28)22(30)24(25)32/h17,20-25,28-32H,3-16H2,1-2H3,(H,33,34)/t17-,20?,21-,22+,23-,24-,25?/m1/s1
SMILES:
CCCCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCCCCCC
Molecular Formula:
C25H47O13P
Molecular Weight:
586.6 g/mol
1,2-dioctanoyl-sn-glycero-3-phosphoinositol
CAS No.: 105172-95-0
Main Products
VCID: VC0035373
Molecular Formula: C25H47O13P
Molecular Weight: 586.6 g/mol
| CAS No. | 105172-95-0 |
|---|---|
| Product Name | 1,2-dioctanoyl-sn-glycero-3-phosphoinositol |
| Molecular Formula | C25H47O13P |
| Molecular Weight | 586.6 g/mol |
| IUPAC Name | [(2R)-3-[hydroxy-[(2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxy-2-octanoyloxypropyl] octanoate |
| Standard InChI | InChI=1S/C25H47O13P/c1-3-5-7-9-11-13-18(26)35-15-17(37-19(27)14-12-10-8-6-4-2)16-36-39(33,34)38-25-23(31)21(29)20(28)22(30)24(25)32/h17,20-25,28-32H,3-16H2,1-2H3,(H,33,34)/t17-,20?,21-,22+,23-,24-,25?/m1/s1 |
| Standard InChIKey | UPUKKDCTWWVPCJ-NUPIXEBLSA-N |
| Isomeric SMILES | CCCCCCCC(=O)OC[C@H](COP(=O)(O)OC1[C@@H]([C@H](C([C@H]([C@H]1O)O)O)O)O)OC(=O)CCCCCCC |
| SMILES | CCCCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCCCCCC |
| Canonical SMILES | CCCCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCCCCCC |
| Description | 1,2-dioctanoyl-sn-glycero-3-phospho-1D-myo-inositol is a 1-phosphatidyl-1D-myo-inositol in which the two phosphatidyl acyl groups are specified as octanoyl. It is a 1-phosphatidyl-1D-myo-inositol and an octanoate ester. It is a conjugate acid of a 1,2-dioctanoyl-sn-glycero-3-phospho-1D-myo-inositol(1-). |
| Synonyms | 1,2-dioctanoyl-sn-glycero-3-phosphoinositol di-C8-PI |
| PubChem Compound | 128812 |
| Last Modified | Dec 23 2021 |
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